1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one

Specification

• CAS No.: 2640947-75-5
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol
• IUPAC Name: 1-(oxan-3-ylmethyl)-4-phenylpyrrolidin-2-one
• Standard InChI: InChI=1S/C16H21NO2/c18-16-9-15(14-6-2-1-3-7-14)11-17(16)10-13-5-4-8-19-12-13/h1-3,6-7,13,15H,4-5,8-12H2
• Standard InChI Key: SKXDETUSXSIWRD-UHFFFAOYSA-N
• SMILES: C1CC(COC1)CN2CC(CC2=O)C3=CC=CC=C3
• Canonical SMILES: C1CC(COC1)CN2CC(CC2=O)C3=CC=CC=C3

Introduction

Overview of 1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one

1-[(Oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one is a synthetic organic compound, classified as a pyrrolidinone derivative. This compound features a pyrrolidin-2-one core substituted with a phenyl group at the 4-position and an oxan-3-ylmethyl group at the 1-position. Its chemical structure suggests potential applications in medicinal chemistry, owing to the bioactive nature of pyrrolidinone frameworks.

Synthesis

The synthesis of 1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one typically involves:

• Starting Materials:

  • Oxan derivatives (e.g., oxan-3-methanol).

  • 4-phenylpyrrolidinone or its precursors.

• Reaction Steps:

  • Alkylation of the nitrogen atom in the pyrrolidinone ring using oxan derivatives.

  • Optimization of reaction conditions (e.g., temperature, catalysts) to ensure high yield and purity.

This synthetic route is designed to preserve the stereochemistry of the oxane group, which can be critical for biological activity.

Biological Activity

Pyrrolidinone derivatives are known for their diverse pharmacological profiles, including:

• Anticancer Potential:

  • Pyrrolidinones with phenyl substitutions have demonstrated cytotoxicity against cancer cell lines by interfering with cellular proliferation pathways.

• Antimicrobial Properties:

  • The oxane moiety can enhance membrane permeability, potentially improving antimicrobial efficacy.

• Neuropharmacological Effects:

  • Compounds with similar frameworks have shown activity as dopamine transporter inhibitors, indicating potential use in treating neurological disorders.

Applications in Medicinal Chemistry

The structural features of 1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one make it a promising candidate for drug development:

• Drug Design:

  • The compound can act as a scaffold for designing inhibitors targeting enzymes or receptors in cancer and infectious diseases.

• Pharmacokinetics:

  • The balance between hydrophobic and hydrophilic groups may enhance bioavailability and tissue penetration.

• Structure–Activity Relationship (SAR):

  • Modifications at the phenyl or oxane groups could fine-tune its biological activity and selectivity.

Future Research Directions

To fully explore the potential of 1-[(oxan-3-yl)methyl]-4-phenylpyrrolidin-2-one, further studies are needed:

• In Vitro Screening:

  • Evaluate its activity against cancer cell lines and microbial pathogens.

• SAR Studies:

  • Investigate how substituent changes affect potency and selectivity.

• Toxicological Assessments:

  • Determine its safety profile in preclinical models.

• Pharmacodynamics and Pharmacokinetics:

  • Study its absorption, distribution, metabolism, and excretion (ADME) properties.

This compound represents a versatile framework with significant potential in therapeutic development, warranting deeper investigation into its chemical and biological properties.